Cas no 2228588-10-9 (methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228588-10-9
• MF: C₁₂H₂₀F₂O₃
• MW: 250.282211303711
• CID: 6395392
• PubChem ID: 165657761
• Update Time: 2025-05-23

methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate
• 2228588-10-9
• EN300-1950782

• Inchi： 1S/C12H20F2O3/c1-11(2,9(15)10(16)17-3)8-4-6-12(13,14)7-5-8/h8-9,15H,4-7H2,1-3H3
• InChI Key： KQWLLKXQWWYXRZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C(C)(C)C(C(=O)OC)O)F

Computed Properties

• Exact Mass: 250.13805082g/mol
• Monoisotopic Mass: 250.13805082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate

Methyl 3-(4,4-Difluorocyclohexyl)-2-Hydroxy-3-Methylbutanoate: A Comprehensive Overview

Methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate (CAS No. 2228588-10-9) is a specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of esters and is characterized by its cyclohexyl ring substituted with fluorine atoms and a hydroxyl group. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in various industries.

The molecular formula of methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate is C₁₅H₁₈F₂O₃, with a molecular weight of approximately 306.3 g/mol. Its structure consists of a cyclohexane ring substituted at the 4-position with two fluorine atoms, a hydroxyl group at the 2-position, and a methyl group at the 3-position. The ester functional group further enhances its reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate in the field of materials science. Researchers have explored its use as a precursor for advanced polymers and coatings due to its ability to form stable cross-linked structures. The fluorinated cyclohexyl group contributes to improved thermal stability and resistance to environmental factors, making it suitable for high-performance applications.

In addition to its industrial applications, this compound has shown promise in pharmaceutical research. Its hydroxyl group allows for further functionalization, enabling the synthesis of bioactive molecules with potential therapeutic effects. Scientists have investigated its role in drug delivery systems, where its unique properties facilitate controlled release mechanisms and enhance drug efficacy.

The synthesis of methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification processes. The use of transition metal catalysts has been reported to improve reaction efficiency and yield high-purity products. These advancements in synthetic methodologies have made it more accessible for large-scale production.

From an environmental perspective, the biodegradability of methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate has been a topic of interest. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in ecosystems. This property is crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, methyl 3-(4,4-difluorocyclohexyl)-2-hydroxy-3-methylbutanoate (CAS No. 2228588-10-9) is a versatile compound with significant potential across multiple domains. Its unique structure and functional groups make it an invaluable tool in materials science, pharmaceuticals, and beyond. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even more critical role in advancing technological and medical innovations.